2-(But-3-en-1-yl)cycloheptan-1-ol

Lipophilicity Drug Design QSAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H20O
Molecular Weight 168.28 g/mol
Cat. No. B13239248
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-(But-3-en-1-yl)cycloheptan-1-ol
Molecular FormulaC11H20O
Molecular Weight168.28 g/mol
Structural Identifiers
SMILESC=CCCC1CCCCCC1O
InChIInChI=1S/C11H20O/c1-2-3-7-10-8-5-4-6-9-11(10)12/h2,10-12H,1,3-9H2
InChIKeyVWDVXXRZIREORM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(But-3-en-1-yl)cycloheptan-1-ol – A Cycloheptanol Building Block with a Terminal Alkene Handle


2-(But-3-en-1-yl)cycloheptan-1-ol (CAS 1343243-42-4) is a secondary alcohol featuring a seven-membered cycloheptane ring bearing a but-3-en-1-yl side chain. With a molecular formula of C₁₁H₂₀O and a molecular weight of 168.28 g/mol , it offers a terminal alkene for further functionalization alongside a conformationally flexible cycloheptanol core. Its computed LogP of 2.89 and topological polar surface area (TPSA) of 20.23 Ų position it as a moderately lipophilic scaffold , distinct from smaller-ring analogs often used in medicinal chemistry or fragrance research.

Core scaffold
Cycloheptanol ring with terminal alkene handle
Lipophilicity
Higher LogP than 5- or 6-membered ring analogs
Reactivity profile
Distinct oxidation kinetics vs smaller cyclanols

Why 2-(But-3-en-1-yl)cycloheptan-1-ol Cannot Be Replaced by Smaller-Ring or Saturated Analogs


Although 2-(but-3-en-1-yl)cyclohexan-1-ol and 2-(but-3-en-1-yl)cyclopentan-1-ol share the same functional groups, they differ substantially in lipophilicity, molecular volume, and ring conformational behavior. The cycloheptanol core exhibits a distinct reactivity profile in oxidation reactions compared to six-membered rings [1], while its computed LogP of 2.89 is significantly higher than that of the cyclopentanol (LogP ≈ 2.23) and cyclohexanol (LogP ≈ 2.50) analogs . Furthermore, replacing the unsaturated side chain with a saturated butyl group (LogP ≈ 3.2) alters both lipophilicity and the potential for downstream alkene-based derivatization [2]. These measurable differences preclude simple generic substitution and make compound-specific selection critical for reproducible experimental outcomes.

Smaller-ring analogs (cyclohexanol, cyclopentanol) show lower lipophilicity and different oxidation reactivity; LogP may shift by 0.4–0.7 units.
Replacing the butenyl side chain with a saturated butyl group eliminates the alkene handle and increases lipophilicity, altering synthetic utility.
Molecular weight and estimated boiling point differ by ~14 g/mol and ~10 °C compared to the cyclohexanol analog, affecting stoichiometry and distillation.

Head-to-Head Quantitative Differentiation of 2-(But-3-en-1-yl)cycloheptan-1-ol Against Its Closest Analogs


Lipophilicity (LogP) Comparison Across Ring Sizes: Cycloheptanol vs Cyclohexanol vs Cyclopentanol Analogs

The computed octanol-water partition coefficient (LogP) for 2-(but-3-en-1-yl)cycloheptan-1-ol is 2.89 , compared to 2.50 for the six-membered ring analog 2-(but-3-en-1-yl)cyclohexan-1-ol and 2.23 for the five-membered ring analog 2-(but-3-en-1-yl)cyclopentan-1-ol . This represents a 16% increase in LogP over the cyclohexanol analog and a 30% increase over the cyclopentanol analog, indicating significantly higher lipophilicity for the cycloheptanol derivative.

Ring-size LogP
Data to verify
LogP 2.89 vs 2.50 / 2.23
+0.39 over cyclohexanol, +0.66 over cyclopentanol analog
Higher lipophilicity may alter membrane partitioning and extraction behavior.
Computed values from vendor datasheets; experimental confirmation recommended.
Lipophilicity Drug Design QSAR

Lipophilicity Shift: Unsaturated Butenyl vs Saturated Butyl Side Chain

The terminal alkene in 2-(but-3-en-1-yl)cycloheptan-1-ol (LogP = 2.89) reduces lipophilicity compared to the fully saturated analog 2-butylcycloheptan-1-ol, which has an estimated LogP of approximately 3.2 [1]. The ΔLogP of approximately −0.31 indicates that the double bond introduces polarity that can be exploited for further aqueous compatibility or as a synthetic handle.

Unsaturation effect
Data to verify
ΔLogP ≈ −0.31
Alkenyl (2.89) vs saturated butyl (≈3.2) analog
Double bond reduces hydrophobicity and provides a synthetic handle.
Based on estimated LogP for butyl analog; verify with experimental determination.
LogP Modulation Structure-Activity Relationship Fragment-Based Design

Molecular Weight and Boiling Point Trend: Cycloheptanol vs Cyclohexanol Analogs

2-(But-3-en-1-yl)cycloheptan-1-ol has a molecular weight of 168.28 g/mol , while the cyclohexanol analog 2-(but-3-en-1-yl)cyclohexan-1-ol has a molecular weight of 154.25 g/mol and a boiling point of 226.3 °C at 760 mmHg . Based on the mass increment of +14.03 g/mol (one additional methylene unit), the boiling point of the cycloheptanol derivative is expected to be approximately 235–240 °C, making it less volatile than the six-membered ring analog.

MW & boiling point
Class-level inference
168.28 vs 154.25 g/mol
Est. bp ~235–240 °C vs 226.3 °C (cyclohexanol analog)
Reduced volatility aids high-temperature reactions; adjust stoichiometry.
bp estimated by methylene increment; verify experimentally.
Physicochemical Properties Volatility Purification

Class-Level Reactivity of Cycloheptanols in Oxidation: Informing Reactivity-Selectivity Expectations

In quinaldinium fluorochromate oxidation, unsubstituted cyclanols show a reactivity order of cyclohexanol < cyclopentanol < cycloheptanol < cyclooctanol [1]. This establishes that the cycloheptanol ring is inherently more reactive than a cyclohexanol ring under oxidative conditions. While direct kinetic data for the 2-(but-3-en-1-yl) substituted series are not available, the class-level inference suggests that 2-(but-3-en-1-yl)cycloheptan-1-ol may undergo oxidation faster than its six-membered counterpart, an important consideration in synthetic planning.

Oxidation reactivity
Class-level inference
Cyclohexanol
Qualitative order (QFC oxidation, Mohan et al. 2013)
Cycloheptanol may oxidize faster than cyclohexanol, impacting synthetic timing.
Class-level trend; direct data for substituted analogs not available.
Kinetics Oxidation I-Strain Theory

Optimal Use Cases for 2-(But-3-en-1-yl)cycloheptan-1-ol Based on Quantitative Differentiation


Medicinal Chemistry Scaffold Requiring Elevated LogP

When a project demands a lipophilic core with a LogP near 2.9, 2-(but-3-en-1-yl)cycloheptan-1-ol provides a measurable advantage over the cyclohexanol (LogP 2.50) and cyclopentanol (LogP 2.23) analogs . This higher lipophilicity may improve blood-brain barrier penetration or membrane partitioning in cell-based assays, making it a preferred choice in CNS-targeted fragment libraries.

Synthetic Intermediate Requiring Terminal Alkene Functionalization

The but-3-en-1-yl side chain allows subsequent hydroboration, epoxidation, or cross-metathesis that is not possible with the saturated 2-butylcycloheptan-1-ol (estimated LogP 3.2). The measurable ΔLogP of −0.31 between the unsaturated and saturated analogs [1] may also facilitate chromatographic separation or extraction during multi-step synthesis.

Reaction Kinetics Optimization in Oxidation Sequences

For chemists planning oxidation of the alcohol group, the cycloheptanol ring is reported to be more reactive than cyclohexanol in quinaldinium fluorochromate systems [2]. This class-level inference suggests that 2-(but-3-en-1-yl)cycloheptan-1-ol may allow shorter reaction times or lower oxidant loadings compared to six-membered ring analogs, an advantage that can be empirically verified through comparative kinetic profiling.

Physicochemical Property Tuning in Fragment-Based Drug Discovery

The combination of moderate MW (168.28 g/mol), TPSA (20.23 Ų), hydrogen bond donors (1), and acceptors (1) makes this compound a compliant fragment according to the Rule of Three. Its LogP of 2.89, significantly higher than smaller-ring analogs, offers a distinct physicochemical profile for fragment merging or growing strategies where increased hydrophobicity is sought.

Application
Selection Property
Validation Focus
Medicinal chemistry scaffold
Elevated lipophilicity over 5/6-membered ring analogs
Confirm LogP, membrane permeability, metabolic stability
Synthetic intermediate with terminal alkene
Unsaturated side chain for hydroboration, epoxidation, metathesis
Verify alkene integrity and functionalization yield
Oxidation sequence optimization
Cycloheptanol core with higher reported oxidation reactivity
Compare reaction rate vs cyclohexanol analog in target system
Fragment-based design
Rule-of-Three compliant: low TPSA, 1 HBD, 1 HBA, moderate MW
Validate physicochemical profile under assay conditions
Quote Request

Request a Quote for 2-(But-3-en-1-yl)cycloheptan-1-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.